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Compound of Interest

Compound Name: N-Methyl-1-phenylethanamine
CAS No.: 32512-24-6
Cat. No.: B1296868
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of N-Methyl-1-
phenylethanamine hydrochloride, a significant compound in the phenethylamine class. This
document is intended to serve as a vital resource for professionals in research and drug
development, offering detailed data on its physicochemical characteristics, spectroscopic
profile, pharmacological actions, and established experimental protocols for its analysis.

Physicochemical Properties

N-Methyl-1-phenylethanamine hydrochloride is the salt form of N-Methyl-1-
phenylethanamine, enhancing its stability and solubility in polar solvents. A summary of its key
physicochemical properties is presented in the table below.
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Property Value Reference
Molecular Formula CoH14CIN [1112]
Molecular Weight 171.67 g/mol [1][2]
Appearance Crystalline solid [31[4]
Melting Point 162-164 °C [3]

Good solubility in polar
Solubility solvents such as water, [3]

methanol, and ethanol.

pKa (of free base)

10.14

CAS Number

10408-89-6

[1]

Spectroscopic Data

The structural elucidation of N-Methyl-1-phenylethanamine hydrochloride is confirmed

through various spectroscopic techniques. Below is a summary of the expected spectral data.
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Technique

Key Features

Infrared (IR) Spectroscopy

Expected peaks include those for N-H stretching
(amine salt), C-H stretching (aromatic and
aliphatic), C=C stretching (aromatic ring), and

C-N stretching.

1H Nuclear Magnetic Resonance (NMR)

Spectroscopy

Signals corresponding to the aromatic protons
on the phenyl ring, the methine proton adjacent
to the phenyl group and nitrogen, the methyl
group attached to the nitrogen, and the methyl
group on the ethyl chain are anticipated. The
proton on the nitrogen will be shifted downfield

due to the hydrochloride salt formation.

13C Nuclear Magnetic Resonance (NMR)

Spectroscopy

Carbon signals for the aromatic ring, the two
aliphatic carbons of the ethylamine backbone,
and the methyl carbon attached to the nitrogen

are expected.

Mass Spectrometry (MS)

The mass spectrum of the free base would
show a molecular ion peak corresponding to its
molecular weight. The fragmentation pattern
would likely involve cleavage of the C-C bond
beta to the nitrogen, yielding a prominent

fragment.

Pharmacological Properties

Mechanism of Action:

N-Methyl-1-phenylethanamine is a potent agonist of the human trace amine-associated

receptor 1 (hTAAR1). TAARL is an intracellular G protein-coupled receptor that plays a crucial

role in modulating monoaminergic neurotransmission.

Signaling Pathway:

Upon binding to TAAR1, N-Methyl-1-phenylethanamine initiates a cascade of intracellular

signaling events. The activation of TAARL leads to the stimulation of two primary G protein
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pathways: Gas and Gal3.

e Gas Pathway: The activation of Gas stimulates adenylyl cyclase, which in turn increases the
intracellular concentration of cyclic AMP (CAMP). Elevated cAMP levels lead to the activation
of Protein Kinase A (PKA).

e Gal3 Pathway: The activation of Gal3 stimulates the RhoA signaling pathway.

These signaling cascades converge on the regulation of monoamine transporters, particularly
the dopamine transporter (DAT). PKA and Protein Kinase C (PKC), which can also be activated
downstream of TAARL, phosphorylate DAT. This phosphorylation can lead to two main
outcomes: the internalization of the transporter, thereby reducing dopamine reuptake, or the
reversal of the transporter's function, resulting in dopamine efflux from the presynaptic neuron.

Additionally, the activation of PKA can lead to the phosphorylation of the cAMP response
element-binding protein (CREB), a transcription factor involved in the long-term regulation of
gene expression. The signaling pathway can also involve the activation of the nuclear factor of
activated T-cells (NFAT).
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TAARL1 Signaling Pathway for N-Methyl-1-phenylethanamine.

Experimental Protocols

Detailed methodologies are crucial for the accurate analysis and characterization of N-Methyl-
1-phenylethanamine hydrochloride.

Purity Determination by Titration:
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A standard acid-base titration can be employed to determine the purity of N-Methyl-1-
phenylethanamine hydrochloride.

 Principle: The hydrochloride salt is the salt of a weak base and a strong acid. In a non-
agueous medium, the amine can be titrated with a strong base.

o Methodology:
o Accurately weigh a sample of N-Methyl-1-phenylethanamine hydrochloride.
o Dissolve the sample in a suitable non-aqueous solvent such as glacial acetic acid.

o Titrate the solution with a standardized solution of a strong base in a hon-aqueous solvent,
for example, perchloric acid in dioxane.

o The endpoint can be determined potentiometrically or with a suitable indicator.
o The purity is calculated based on the volume of titrant consumed.
Chromatographic Analysis:

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass
Spectrometry (GC-MS) are powerful techniques for the separation, identification, and
quantification of N-Methyl-1-phenylethanamine.

High-Performance Liquid Chromatography (HPLC) Method:

Due to the chiral nature of N-Methyl-1-phenylethanamine, chiral HPLC is essential for
separating its enantiomers.

o Column: A chiral stationary phase column, such as one based on cellulose or amylose
derivatives, is required.

» Mobile Phase: A mixture of a non-polar organic solvent (e.g., hexane or heptane) and a polar
organic modifier (e.g., isopropanol or ethanol) is typically used. The exact ratio will need to
be optimized for baseline separation of the enantiomers.

o Flow Rate: A typical flow rate is around 1.0 mL/min.
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» Detection: UV detection at a wavelength where the phenyl group absorbs, typically around
254 nm.

e Quantification: Quantification is achieved by comparing the peak area of the analyte to that
of a certified reference standard.

Gas Chromatography-Mass Spectrometry (GC-MS) Method:

GC-MS is a highly sensitive and specific method for the identification and quantification of N-
Methyl-1-phenylethanamine.

o Sample Preparation: The hydrochloride salt is not sufficiently volatile for GC analysis and
needs to be converted to the free base. This is typically done by dissolving the salt in a basic
solution (e.g., aqueous sodium hydroxide) and extracting the free base into an organic
solvent (e.g., diethyl ether or dichloromethane).

» Derivatization: To improve chromatographic peak shape and mass spectral characteristics,
the free base can be derivatized, for example, by acylation with trifluoroacetic anhydride
(TFAA) or heptafluorobutyric anhydride (HFBA).

e GC Column: A non-polar or moderately polar capillary column, such as a 5% phenyl-
methylpolysiloxane column (e.g., DB-5 or HP-5), is commonly used.

o Temperature Program: An initial oven temperature of around 100°C, held for 1-2 minutes,
followed by a ramp to 250-280°C at a rate of 10-20°C/min.

o Mass Spectrometry: Electron ionization (El) at 70 eV is typically used. The mass
spectrometer is operated in full scan mode for identification or selected ion monitoring (SIM)
mode for enhanced sensitivity in quantification.
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Experimental Workflow for GC-MS Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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